Cas no 1011371-14-4 (3-3-(trifluoromethyl)-1H,4H,5H,6H-cyclopentacpyrazol-1-ylpropanenitrile)

• Product Name: 3-3-(trifluoromethyl)-1H,4H,5H,6H-cyclopentacpyrazol-1-ylpropanenitrile
• CAS No: 1011371-14-4
• MF: C₁₀H₁₀F₃N₃
• MW: 229.2017121315
• CID: 3158761
• PubChem ID: 25247413
• Update Time: 2025-11-01

3-3-(trifluoromethyl)-1H,4H,5H,6H-cyclopentacpyrazol-1-ylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-[3-(trifluoromethyl)-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl]propanenitr ile
• 3-3-(trifluoromethyl)-1H,4H,5H,6H-cyclopentacpyrazol-1-ylpropanenitrile
• 1011371-14-4
• 2-[3-(TRIFLUOROMETHYL)-5,6-DIHYDROCYCLOPENTA[C]PYRAZOL-1(4H)-YL]ETHYL CYANIDE
• 3-(3-(Trifluoromethyl)-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl)propanenitrile
• 3-[3-(trifluoromethyl)-5,6-dihydro-4H-cyclopenta[c]pyrazol-1-yl]propanenitrile
• EN300-1082724
• STK350919
• CHEMBL3487002
• 3-[3-(TRIFLUOROMETHYL)-4H,5H,6H-CYCLOPENTA[C]PYRAZOL-1-YL]PROPANENITRILE
• CS-0271481
• 3-[3-(trifluoromethyl)-1H,4H,5H,6H-cyclopenta[c]pyrazol-1-yl]propanenitrile
• 3-[3-(trifluoromethyl)-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl]propanenitrile
• AKOS005167307

• MDL： MFCD09468200
• Inchi： 1S/C10H10F3N3/c11-10(12,13)9-7-3-1-4-8(7)16(15-9)6-2-5-14/h1-4,6H2
• InChI Key： UGXRIIOQCFCRBR-UHFFFAOYSA-N
• SMILES： FC(C1C2CCCC=2N(CCC#N)N=1)(F)F

Computed Properties

• Exact Mass: 229.083
• Monoisotopic Mass: 229.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 1.5

Additional information on 3-3-(trifluoromethyl)-1H,4H,5H,6H-cyclopentacpyrazol-1-ylpropanenitrile

Introduction to 3-3-(trifluoromethyl)-1H,4H,5H,6H-cyclopentacpyrazol-1-ylpropanenitrile (CAS No. 1011371-14-4)

3-3-(trifluoromethyl)-1H,4H,5H,6H-cyclopentacpyrazol-1-ylpropanenitrile (CAS No. 1011371-14-4) is a unique and highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its complex molecular structure, which includes a cyclopentacpyrazole ring and a trifluoromethyl group, making it a valuable candidate for various applications in drug discovery and development.

The cyclopentacpyrazole moiety is a cyclic structure that imparts unique chemical and biological properties to the molecule. This ring system is known for its stability and ability to form strong hydrogen bonds, which can enhance the compound's interactions with biological targets. The presence of the trifluoromethyl group further enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug design.

Recent studies have highlighted the potential of 3-3-(trifluoromethyl)-1H,4H,5H,6H-cyclopentacpyrazol-1-ylpropanenitrile in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain cancer cell lines. The mechanism of action involves the inhibition of key enzymes involved in cell proliferation and survival pathways. This makes it a promising lead for the development of novel anticancer agents.

In addition to its anticancer properties, 3-3-(trifluoromethyl)-1H,4H,5H,6H-cyclopentacpyrazol-1-ylpropanenitrile has also shown potential in the treatment of neurological disorders. Studies have demonstrated that this compound can modulate specific neurotransmitter receptors, which may have implications for conditions such as Alzheimer's disease and Parkinson's disease. The ability to selectively target these receptors without significant side effects is a critical factor in its potential therapeutic use.

The synthesis of 3-3-(trifluoromethyl)-1H,4H,5H,6H-cyclopentacpyrazol-1-ylpropanenitrile involves several steps that require precise control over reaction conditions to ensure high yields and purity. Key synthetic routes include the formation of the cyclopentacpyrazole ring through cyclization reactions and the introduction of the trifluoromethyl group via electrophilic fluorination. These synthetic strategies are crucial for optimizing the production process and scaling up for commercial applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-3-(trifluoromethyl)-1H,4H,5H,6H-cyclopentacpyrazol-1-ylpropanenitrile. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects reported. These findings suggest that this compound has a favorable safety profile and warrants further investigation in larger clinical trials.

The pharmacokinetic properties of 3-3-(trifluoromethyl)-1H,4H,5H,6H-cyclopentacpyrazol-1-ylpropanenitrile have also been extensively studied. Research indicates that this compound has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These properties contribute to its potential as a once-daily oral medication for chronic conditions.

In conclusion, 3-3-(trifluoromethyl)-1H,4H,5H,6H-cyclopentacpyrazol-1-ylpropanenitrile (CAS No. 1011371-14-4) represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and promising biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.